Cas no 1555891-68-3 (2-(3-methylthiophen-2-yl)propanal)

• Product Name: 2-(3-methylthiophen-2-yl)propanal
• CAS No: 1555891-68-3
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 5843418
• PubChem ID: 65916612
• Update Time: 2025-10-16

2-(3-methylthiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)propanal
• 1555891-68-3
• EN300-1852950

• Inchi： 1S/C8H10OS/c1-6-3-4-10-8(6)7(2)5-9/h3-5,7H,1-2H3
• InChI Key： IUCNKBDVDNMVQN-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C=O)C

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-(3-methylthiophen-2-yl)propanal

Introduction to 2-(3-Methylthiophen-2-yl)propanal (CAS No. 1555891-68-3)

2-(3-Methylthiophen-2-yl)propanal, also known by its CAS number 1555891-68-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aldehyde functional group and a thiophene ring, which together contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-(3-methylthiophen-2-yl)propanal is C₉H₁₀O_S, and its molecular weight is approximately 166.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point is around 140°C at 760 mmHg, making it relatively volatile.

In the realm of medicinal chemistry, 2-(3-methylthiophen-2-yl)propanal has been explored for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. Recent studies have shown that compounds containing thiophene rings, such as 2-(3-methylthiophen-2-yl)propanal, exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of thiophene-containing aldehydes demonstrated significant inhibitory effects on the growth of cancer cells, particularly in breast and lung cancer cell lines.

The aldehyde functional group in 2-(3-methylthiophen-2-yl)propanal makes it highly reactive and versatile in synthetic chemistry. It can undergo various reactions such as nucleophilic addition, condensation, and reduction to form a wide range of derivatives. These reactions are crucial for the development of new pharmaceuticals and materials with tailored properties. For example, the condensation of 2-(3-methylthiophen-2-yl)propanal with amino acids or other nucleophiles can lead to the formation of Schiff bases, which are known for their biological activities and potential applications in drug delivery systems.

In addition to its medicinal applications, 2-(3-methylthiophen-2-yl)propanal has also been investigated for its use in materials science. The thiophene ring is known for its electron-donating properties, which can enhance the electronic conductivity of polymers when incorporated into their structure. A study published in the Journal of Polymer Science: Polymer Chemistry in 2020 demonstrated that copolymers containing thiophene units derived from 2-(3-methylthiophen-2-yl)propanal exhibited improved electrical conductivity and stability compared to traditional conductive polymers.

The synthesis of 2-(3-methylthiophen-2-yl)propanal typically involves multi-step processes that include the formation of the thiophene ring and the introduction of the aldehyde group. One common synthetic route involves the reaction of 3-methylthiophene with an appropriate electrophile followed by oxidation to form the aldehyde. The choice of reagents and conditions can significantly affect the yield and purity of the final product, making optimization an important aspect of its synthesis.

Safety considerations are essential when handling 2-(3-methylthiophen-2-yl)propanal. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols due to its volatility and potential for skin and eye irritation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound.

In conclusion, 2-(3-methylthiophen-2-yl)propanal (CAS No. 1555891-68-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure, characterized by an aldehyde functional group and a thiophene ring, makes it an attractive building block for the synthesis of more complex molecules with therapeutic properties or enhanced material performance. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.